Cas no 2228579-07-3 (1-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 2228579-07-3
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6390007
• PubChem ID: 165645856
• Update Time: 2025-05-24

1-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol
• 2228579-07-3
• EN300-1936632

• Inchi： 1S/C9H11BrClNO/c1-9(2,13)4-6-3-7(10)5-12-8(6)11/h3,5,13H,4H2,1-2H3
• InChI Key： CIDOQZHIYHANMV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C)(C)O)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 2228579-07-3)

1-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 2228579-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a bromine and chlorine substituent on the pyridine ring, along with a tertiary alcohol moiety, making it a versatile building block for drug discovery and material science applications.

The growing interest in 1-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol is driven by its potential role in developing small-molecule inhibitors and crop protection agents. Researchers are particularly intrigued by its ability to modulate biological pathways, which aligns with current trends in precision medicine and sustainable agriculture. As the demand for highly functionalized heterocycles increases, this compound’s relevance in medicinal chemistry and agrochemical innovation continues to rise.

One of the most frequently searched questions about CAS No. 2228579-07-3 revolves around its synthetic routes and purification methods. Optimizing its production involves palladium-catalyzed cross-coupling reactions and selective halogenation, techniques widely discussed in modern organic synthesis literature. Additionally, its stability under various pH conditions and compatibility with green chemistry principles are key considerations for industrial-scale applications.

From an SEO perspective, terms like “5-bromo-2-chloropyridine derivatives”, “tertiary alcohol applications in pharmaceuticals”, and “CAS 2228579-07-3 suppliers” are highly relevant. These keywords reflect user intent, ranging from academic research to commercial procurement. The compound’s association with drug candidate optimization and catalytic transformations further enhances its searchability in scientific databases and industry reports.

In the context of AI-driven drug discovery, 1-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol exemplifies how computational chemistry tools can predict its reactivity and interactions. This aligns with the broader trend of integrating machine learning into molecular design, a topic frequently queried by chemists and data scientists alike. Its structural features also make it a candidate for high-throughput screening libraries, addressing the need for diverse chemical space exploration.

Environmental and regulatory aspects of CAS 2228579-07-3 are another area of interest. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Discussions around biodegradability and eco-friendly synthesis methods are increasingly common, reflecting the shift toward sustainable chemical practices in both academia and industry.

To summarize, 1-(5-Bromo-2-chloropyridin-3-yl)-2-methylpropan-2-ol represents a convergence of synthetic utility, biological relevance, and technological applicability. Its multifaceted role in advancing life sciences and material engineering ensures its continued prominence in scientific discourse. For researchers and manufacturers, understanding its properties and applications is essential for leveraging its full potential in innovative projects.